tert-Butyl 4-(1,2,3,4-tetrahydroquinolin-8-yl)piperazine-1-carboxylate

• CAS No.: 444620-74-0
• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol
• IUPAC Name: tert-butyl 4-(1,2,3,4-tetrahydroquinolin-8-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C18H27N3O2/c1-18(2,3)23-17(22)21-12-10-20(11-13-21)15-8-4-6-14-7-5-9-19-16(14)15/h4,6,8,19H,5,7,9-13H2,1-3H3
• InChI Key: ZAGGFTSZPNYRBK-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=CC3=C2NCCC3

Description

Tert-Butyl 4-(1,2,3,4-tetrahydroquinolin-8-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C18H27N3O2 and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound of Step 2 (280 mg, 0.89 mmol) is dissolved in EtOH (70 mL), and Pt/C 10% (300 mg) is added. The mixture is pressurized to 45 psi under hydrogen and reacted for about 4 hours. The mixture is filtered over celite and concentrated. The residue is purified to afford about 266 mg of 8-(4-t-butyloxycarbonylpiperazin-1-yl)-1,2,3,4-tetrahydroquinoline (94%). EIS-MS 318.1 [M+1]